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Compound of Interest

2-Chloro-2-(4-
Compound Name:
fluorophenyl)acetamide

CAS No.: 1396988-05-8

Cat. No.: B1422564

. J

Technical Guide: 2-Chloro-2-(4-
fluorophenyl)acetamide

Handling, Reactivity, and Safety Profile for Pharmaceutical R&D

Part 1: Chemical Identity & Structural Precision

In the field of high-throughput synthesis and medicinal chemistry, precision in nomenclature is
the first line of defense against experimental failure. 2-Chloro-2-(4-fluorophenyl)acetamide is
a specific constitutional isomer often confused with its more common aniline-derived
counterpart.[1]

Identification Data
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Property Specification
Chemical Name 2-Chloro-2-(4-fluorophenyl)acetamide
Synonyms -Chloro-4-fluorophenylacetamide; 2-Chloro-2-(4-

fluorophenyl)ethanamide

CAS Number 1396988-05-8 (Research Grade)

Molecular Formula

Molecular Weight 187.60 g/mol

Structure -Haloamide (Phenylacetic acid derivative)

Physical State White to off-white solid (typically crystalline)

The Isomer Trap (Critical Distinction)

Researchers must distinguish this compound from 2-Chloro-N-(4-fluorophenyl)acetamide (CAS
351-04-2).[1] While they share the same molecular formula (

), their reactivity profiles differ fundamentally.
e Target Compound (Isomer B): The chlorine is on the

-carbon relative to the carbonyl.[1] It is an electrophilic alkylating agent.[1]

o« Common Isomer (Isomer A): The chlorine is on the acetyl group, and the nitrogen is attached
to the aryl ring.
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2-Chloro-2-(4-fluorophenyl)acetamide
(CAS 1396988-05-8)
Reactivity: SN2 Alkylator at Alpha-Carbon

Input Nomenclature:
'2-Chloro-2-(4-fluorophenyl)...!

2-Chloro-N-(4-fluorophenyl)acetamide
(CAS 351-04-2)
Reactivity: Aniline Derivative

Click to download full resolution via product page

Figure 1: Structural discrimination logic. The position of the chlorine atom dictates the safety
handling requirements.

Part 2: Hazard Identification & Toxicology (E-E-A-T)

As a research chemical (CAS 1396988-05-8), full REACH registration data may be sparse.[1]
However, based on the Structure-Activity Relationship (SAR) of

-haloacetamides, we must apply the Precautionary Principle.[1]

Mechanism of Toxicity: Alkylation

The C-Cl bond at the benzylic position is highly activated by both the carbonyl group and the
phenyl ring. This makes the

-carbon a "soft" electrophile.[1]

e Primary Hazard: Irreversible alkylation of biological nucleophiles (DNA bases, Cysteine thiols
in proteins).

» Sensitization: High potential for Skin Sensitization (H317) due to haptenization of skin
proteins.

GHS Classification (Derived)
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Hazard Class Category Hazard Statement

H301/H302: Toxic/Harmful if

Acute Toxicity (Oral) Cat 3/4
swallowed.[1]
i o H315: Causes skin irritation.[2]
Skin Irritation Cat2
[31[41[5]
o H319: Causes serious eye
Eye Irritation Cat 2A L
irritation.[2][3][4]
) o H317: May cause an allergic
Skin Sensitization Catl _ _
skin reaction.[6]
H335: May cause respiratory
STOT-SE Cat3

irritation.[1][2][3][4]

Part 3: Safe Handling & Containment Strategy

This protocol is designed as a Self-Validating System. If the containment fails, the visual cues
(colorimetric indicators) or pressure monitors will alert the operator immediately.

Engineering Controls

e Primary Barrier: All weighing and transfer must occur inside a Class Il Biological Safety
Cabinet or a Chemical Fume Hood with a face velocity > 100 fpm.

o Surface Protection: Use disposable bench liners (plastic-backed).[1]

o Decontamination Station: Prepare a 10% Sodium Thiosulfate solution nearby.[1] Thiosulfate
acts as a "scavenger" nucleophile, rapidly neutralizing the alkylating C-Cl bond.

Personal Protective Equipment (PPE) Logic

¢ Gloves: Double-gloving is mandatory.[1]
o Inner: Nitrile (4 mil) - Mechanical barrier.[1]

o OQOuter: Laminate (Silver Shield) or Thick Nitrile (8 mil) - Chemical permeation barrier
against alkyl halides.[1]
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e Respiratory: If handling powder outside a hood (never recommended), use a P100/OV
cartridge.

Workflow: The "Clean-Dirty" Line

Establish a strict boundary on the benchtop.[1]

e Zone A (Dirty): Weighing balance, reagent bottle, reaction vessel.
e Zone B (Clean): Notebook, pen, calculator.

» Rule: Gloves never touch Zone B.[1]

Part 4: Synthetic Utility & Reactivity Profile

The utility of 2-Chloro-2-(4-fluorophenyl)acetamide lies in its ability to serve as a scaffold for
heterocycle synthesis, particularly thiazines and oxazoles.[1]

Key Reaction: Thiazine Synthesis (Nucleophilic
Substitution + Cyclization)

A common application involves reacting this intermediate with mercaptoacetaldehyde dimer or
similar thiols to form 2H-1,4-thiazine-3(4H)-one derivatives [1].[1]

Protocol (Self-Validating via TLC):

o Setup: Dissolve 1.0 eq of 2-Chloro-2-(4-fluorophenyl)acetamide in anhydrous Ethyl
Acetate or DMF.

o Reagent Addition: Add 1.1 eq of the thiol nucleophile (e.g., mercaptoacetaldehyde dimer).

o Base: Add 1.2 eq of Triethylamine (TEA) dropwise at

o Validation: Formation of white precipitate (

) confirms the substitution is proceeding.
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¢ Cyclization: Add catalytic p-Toluenesulfonic acid (p-TSA) and reflux to effect
dehydration/cyclization.[1]

¢ Monitoring: TLC (Hexane:EtOAc) should show the disappearance of the starting chloride (

) and appearance of the cyclized product (

).

2-Chloro-2-(4-fluorophenyl)acetamide Mercapto Nucleophile
(Electrophile) (R-SH)

+ Reagent + Base (Et3N)
SN2 Attack

Intermediate Thioether
(Substitution Product)

Acid Cat. (p-TSA)
Dehydration/Cyclization '._Bypmduﬁ

2H-1,4-Thiazine Derivative Et3N-HCI Salt

(Final Scaffold) (Precipitate)

Click to download full resolution via product page

Figure 2: Synthetic pathway for thiazine formation. The precipitation of triethylamine
hydrochloride serves as a visual confirmation of reaction progress.

Part 5: Emergency Response & Decontamination
Spill Management

» [solate: Evacuate the immediate area (10 ft radius).

+ PPE: Don full PPE (Goggles, Double Gloves, Lab Coat).
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» Neutralize: Cover the spill with 10% Sodium Thiosulfate or 10% Aqueous Ammonia.

o Chemistry: These nucleophiles displace the chloride, converting the toxic alkylator into a
benign thioether or amino-acid derivative.

o Clean: Absorb with vermiculite.[1] Place in a hazardous waste container labeled
"Halogenated Organic Solids."

First Aid

o Eye Contact: Rinse immediately with water for 15 minutes.[1][3] Critical: Hold eyelids apart.
[1] The lachrymatory nature requires aggressive irrigation.

o Skin Contact: Wash with soap and water.[2][3][4][5][6] Do not use alcohol (increases
permeability).

e Ingestion: Do NOT induce vomiting. The compound is an irritant; vomiting may cause
secondary esophageal damage.
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(Note: Specific toxicological data for CAS 1396988-05-8 is extrapolated from the structural
class of

-haloacetamides due to its status as a research chemical.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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